Cas no 56100-68-6 (N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine)

• Product Name: N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine
• CAS No: 56100-68-6
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 2153802
• Update Time: 2025-05-19

N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• cyclopropylmethyl-[2-(3,4-dimethoxy-phenyl)-ethyl]-amine
• N-[2-(3,4-Dimethoxyphenyl)ethyl]-N-methylcyclopropanamine
• N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine

• Inchi： 1S/C14H21NO2/c1-15(12-5-6-12)9-8-11-4-7-13(16-2)14(10-11)17-3/h4,7,10,12H,5-6,8-9H2,1-3H3
• InChI Key： SKFPGMLDZILJCA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCN(C)C1CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 21.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.0 g/cm3
• Boiling Point: 341.4±0.0 °C at 760 mmHg
• Flash Point: 142.8±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine

Professional Introduction to N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine (CAS No. 56100-68-6)

N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 56100-68-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both cyclopropyl and dimethoxyphenyl moieties in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration in synthetic and biological studies.

The structure of N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine exhibits a combination of aromatic and aliphatic components, which are pivotal in determining its pharmacological properties. The cyclopropyl group, known for its stability and rigidity, influences the compound's spatial orientation and interaction with biological targets. On the other hand, the dimethoxyphenyl ring introduces hydrophobicity and electronic effects that can modulate the compound's binding affinity and metabolic stability. This dual nature makes it an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological receptors. Studies have shown that the dimethoxyphenyl moiety can engage in hydrophobic interactions and π-stacking with specific amino acid residues in protein targets, which is crucial for drug design. Additionally, the cyclopropylmethyl group provides a stable scaffold that can be modified to enhance binding affinity or to introduce specific functional groups for further derivatization.

The pharmacological potential of N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine has been explored in various research settings. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential effects on neurotransmitter receptors such as serotonin and dopamine. The 3,4-dimethoxyphenyl group, similar to other bioactive molecules like amphetamines and cocaine derivatives, suggests a possible role in modulating neuronal activity. However, further research is necessary to fully elucidate its mechanism of action and therapeutic efficacy.

One of the most exciting aspects of this compound is its synthetic versatility. The presence of both reactive sites—the cyclopropylmethyl group and the dimethoxyphenyl ring—allows for diverse chemical modifications. Researchers have utilized various synthetic strategies to introduce additional functional groups or to alter the electronic properties of the molecule. For instance, palladium-catalyzed cross-coupling reactions have been employed to extend the aromatic system or to incorporate heterocyclic moieties. These modifications can lead to novel derivatives with enhanced pharmacological profiles.

The biological activity of N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine has also been investigated in vitro using cell-based assays. Initial findings indicate that the compound can interact with certain enzymes and receptors involved in metabolic pathways relevant to inflammation and neuroprotection. The dimethoxyphenyl group, in particular, has been observed to influence enzyme activity through allosteric modulation or competitive binding. These findings open up possibilities for developing drugs targeting chronic inflammatory diseases or neurodegenerative disorders.

Recent advances in drug delivery systems have also highlighted the potential of this compound as a lead molecule. Nanotechnology-based approaches have been explored to enhance its solubility and bioavailability, which are critical factors for clinical translation. For example, encapsulation within liposomes or polymeric nanoparticles has shown promise in improving delivery efficiency and reducing off-target effects. Such innovations could pave the way for more effective therapeutic interventions.

The regulatory landscape surrounding N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine is another area of interest for researchers and pharmaceutical companies. As new synthetic routes are developed and biological activities are discovered, ensuring compliance with regulatory standards becomes paramount. Good Manufacturing Practices (GMP) and rigorous safety testing are essential steps toward bringing this compound from bench to market. Collaborations between academic institutions and industry players will be crucial in navigating these regulatory pathways efficiently.

In conclusion, N-(cyclopropylmethyl)-2-(3,4-dimethoxyphenyl)ethan-1-amine (CAS No. 56100-68-6) represents a promising candidate for further pharmaceutical development. Its unique structural features offer a rich foundation for synthetic innovation and biological exploration. As research continues to uncover its potential applications in medicine, this compound is poised to play a significant role in addressing various health challenges.